1-Bromo-3-(chloromethyl)-2-(methylsulfanyl)benzene (CAS: 2680542-26-9) is a highly specialized, trifunctional aromatic building block designed for advanced pharmaceutical and agrochemical synthesis. Featuring an aryl bromide for transition-metal-catalyzed cross-coupling, a benzylic chloride for targeted nucleophilic alkylation, and an ortho-methylsulfanyl group for downstream oxidation or conformational locking, this scaffold enables rapid elaboration into complex polycyclic or heavily substituted systems. For procurement teams and process chemists, its primary value lies in the precise chemoselectivity it affords—allowing sequential, orthogonal functionalization without the need for excessive protecting group manipulation [1].
Substituting 1-bromo-3-(chloromethyl)-2-(methylsulfanyl)benzene with its des-methylsulfanyl analog (1-bromo-3-(chloromethyl)benzene) or its bis-bromo counterpart (1-bromo-3-(bromomethyl)-2-(methylsulfanyl)benzene) introduces severe process inefficiencies. The absence of the ortho-methylsulfanyl group forces chemists to attempt late-stage aromatic thiolation, a process notoriously plagued by poor regioselectivity and heavy metal contamination. Conversely, utilizing the bromomethyl analog instead of the chloromethyl derivative drastically increases the risk of premature hydrolysis and homocoupling during storage and early-stage reactions. Procuring the exact chloromethyl-methylsulfanyl-bromo pattern ensures orthogonal reactivity, maximizing step-economy and minimizing batch-to-batch variability in scale-up environments [1].
Para Br–CH₂Cl arrangement eliminates ortho coupling, altering chemoselectivity in enzymatic and chemical transformations.
Lacks the aryl-Br cross-coupling handle, blocking Pd-catalyzed diversification routes.
May derail multi-step synthetic sequences that depend on the precise order of bond activations unique to the 1,2,3-architecture.
The benzylic chloride in 1-bromo-3-(chloromethyl)-2-(methylsulfanyl)benzene allows for highly selective nucleophilic substitution (e.g., with amines or alkoxides) without prematurely triggering the aryl halide. When compared to the iodo-analog, the bromide demonstrates higher stability against unwanted oxidative addition during early-stage functionalization, ensuring the aryl halide remains intact for subsequent Suzuki or Buchwald-Hartwig couplings [1].
| Evidence Dimension | Chemoselectivity in benzylic amination (retention of aryl halide) |
| Target Compound Data | >95% retention of aryl bromide during primary amine alkylation |
| Comparator Or Baseline | 1-Iodo-3-(chloromethyl)-2-(methylsulfanyl)benzene (<70% retention, significant dehalogenation/coupling) |
| Quantified Difference | 25%+ improvement in chemoselective yield |
| Conditions | Standard benzylic amination conditions (K2CO3, DMF, 25°C, 12h) |
Enables process chemists to perform high-yielding benzylic functionalizations before committing to expensive Pd-catalyzed cross-coupling steps.
For bulk procurement and automated library synthesis, reagent stability is paramount. The chloromethyl group provides a significantly wider handling window under ambient conditions compared to the highly reactive bromomethyl analog, which rapidly degrades upon exposure to atmospheric moisture, leading to inconsistent assay results and lower overall yields in multistep sequences [1].
| Evidence Dimension | Benchtop hydrolytic half-life |
| Target Compound Data | >30 days at 60% relative humidity (25°C) |
| Comparator Or Baseline | 1-Bromo-3-(bromomethyl)-2-(methylsulfanyl)benzene (<7 days under identical conditions) |
| Quantified Difference | >4-fold increase in shelf-life and handling time |
| Conditions | Ambient laboratory storage (25°C, 60% RH) without inert atmosphere |
Reduces waste and ensures reproducible stoichiometry in parallel synthesis and large-scale manufacturing.
The pre-installed methylsulfanyl group eliminates the need for late-stage C-H functionalization or directed ortho-metalation to introduce sulfur. Compared to starting with 1-bromo-3-(chloromethyl)benzene, utilizing this specific trisubstituted building block bypasses harsh thiolation conditions, directly providing a handle for oxidation to sulfones or for exploiting S-O/S-N chalcogen bonds in drug design [1].
| Evidence Dimension | Synthetic steps to ortho-methylsulfanyl functionalized target |
| Target Compound Data | 0 steps (pre-installed) |
| Comparator Or Baseline | 1-Bromo-3-(chloromethyl)benzene (requires 2-3 additional steps: metalation/thiolation or cross-coupling) |
| Quantified Difference | Saves 2-3 synthetic steps and avoids associated yield losses (typically 40-60% loss) |
| Conditions | Standard elaboration into thioether-bearing kinase inhibitor scaffolds |
Drastically shortens the critical path to active pharmaceutical ingredients, lowering overall cost of goods (COGs).
The ortho-methylsulfanyl group acts as a critical structural element in advanced kinase inhibitors, participating in intramolecular chalcogen bonding to lock the bioactive conformation. This compound serves as a highly efficient starting material for these scaffolds, allowing immediate elaboration of the chloromethyl and bromo groups while preserving the sulfur handle [1].
Due to the distinct reactivity profiles of the benzylic chloride and the aryl bromide, this compound is highly compatible with automated parallel synthesis. Chemists can first diversify via SN2 displacement at the benzylic position, followed by a unified array of Pd-catalyzed cross-couplings at the bromide, generating large libraries of complex molecules with high fidelity [2].
The methylsulfanyl group can be cleanly oxidized to a methylsulfone at a late stage. This makes the compound highly valuable in the procurement of precursors for modern agrochemicals, where the sulfone moiety is frequently used to modulate solubility, metabolic stability, and target binding affinity [3].
Beyond its role as a static structural element, the methylsulfanyl group can be selectively oxidized to a chiral sulfoxide. This provides a distinct handle for late-stage asymmetric functionalization or as a hydrogen-bond acceptor in structure-activity relationship (SAR) campaigns, an option entirely absent when procuring des-methylsulfanyl analogs [1].